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Compound of Interest

Compound Name:
tert-Butyl 3,5-diiodopyridin-4-yl

carbonate

CAS No.: 1186311-08-9

Cat. No.: B1462920 Get Quote

Technical Assessment & Validation Guide: Propyliodone (C₁₀H₁₁I₂NO₃)

Executive Summary
Subject: Elemental Analysis & Purity Validation of Propyliodone (C₁₀H₁₁I₂NO₃). Context:

Propyliodone is a di-iodinated pyridone derivative historically utilized as a radiopaque contrast

medium (bronchography).[1] In modern drug development, it serves as a critical reference

standard for iodinated organic synthesis. Core Challenge: The high iodine content (~56.8% by

mass) presents unique challenges for standard automated elemental analyzers, often requiring

specialized combustion techniques (Schöniger Flask) for accurate validation. Guide Scope:

This guide compares the analytical performance of Classical Oxygen Flask Combustion versus

Modern Automated Microanalysis and HPLC, providing researchers with a decision framework

for validating C₁₀H₁₁I₂NO₃ purity.

Chemical Profile & Theoretical Baseline
Before experimental validation, the theoretical elemental composition must be established as

the "Ground Truth."

Compound: Propyliodone (Propyl 3,5-diiodo-4-oxo-1(4H)-pyridineacetate) CAS: 587-61-1

Molecular Weight: 447.01 g/mol Appearance: White to off-white crystalline powder.
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Element Count Atomic Mass
Total Mass
Contribution

Theoretical %

(w/w)

Iodine (I) 2 126.90 253.80 56.78%

Carbon (C) 10 12.01 120.11 26.87%

Oxygen (O) 3 16.00 48.00 10.74%

Nitrogen (N) 1 14.01 14.01 3.13%

Hydrogen (H) 11 1.01 11.11 2.48%

Critical Insight: The iodine mass fraction (>50%) is the defining quality attribute. Significant

deviation (>0.4%) in Iodine content typically indicates de-iodination degradation, which HPLC

UV-purity might miss if the chromophore remains intact.

Comparative Analysis: Validation Methods
This section evaluates three primary methodologies for validating C₁₀H₁₁I₂NO₃.

Method A: Oxygen Flask Combustion (The "Gold
Standard")

Mechanism: Sample combustion in O₂; Iodine absorption in alkaline solution; conversion to

iodate; titration.[2][3]

Pros: Direct measurement of total Iodine; eliminates matrix interference; Pharmacopoeial

standard (BP/USP).

Cons: Labor-intensive; requires skilled operator; safety risks (pressurized glass).

Method B: Automated CHN Analyzer
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Mechanism: High-temp combustion + GC separation.

Pros: High throughput; simultaneous C/H/N data.

Cons:Severe Iodine Interference. High iodine content can poison catalysts and trap nitrogen,

leading to low N values and incomplete combustion unless tungsten trioxide (WO₃)

adjuvants are used.

Method C: HPLC-UV (Reverse Phase)
Mechanism: Separation based on hydrophobicity (C18 column).

Pros: Identifies organic impurities/isomers.

Cons:Indirect. Does not verify elemental stoichiometry. A wrong structure with similar

retention time can yield "99% purity."

Performance Data Comparison
Experimental data simulated based on typical validation ranges for Propyliodone.

Metric
Method A: Oxygen

Flask (Iodine)

Method B:

Automated CHN
Method C: HPLC-UV

Target Analyte Total Iodine (56.78%) C, H, N Organic Purity

Accuracy (Recovery) 99.5% – 100.5%
98.0% – 102.0% (w/

WO₃)
N/A (Relative Area %)

Precision (RSD) < 0.5% < 0.3% < 0.1%

Sample Required 10–20 mg 1–3 mg < 0.1 mg

Interference Risk Low (Specific titration) High (Iodine trapping) Medium (Co-elution)

Throughput 2 samples / hour 10 samples / hour 4 samples / hour

Visualization: Analytical Decision Matrix
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The following diagram illustrates the logical workflow for validating C₁₀H₁₁I₂NO₃, highlighting

when to use specific methods.

Sample: C10H11I2NO3
(Propyliodone)

Step 1: Purity Screen
(HPLC-UV)

Purity > 98%?

Reject / Re-purify
(Check Synthesis)

No

Step 2: Elemental Verification

Yes

Choose Method based on
Iodine Load

Automated CHN
(Requires WO3 Adjuvant)

For C/H/N

Oxygen Flask Combustion
(Pharmacopoeial Method)

For Iodine (Critical)

Data: C, H, N
Confirms Skeleton

Data: Total Iodine
Confirms Halogenation

Certificate of Analysis
(CoA)
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Caption: Analytical workflow for Propyliodone. Note that HPLC purity is a prerequisite, but

Elemental Analysis (Step 2) is required to confirm the high-mass Iodine fraction.

Detailed Protocol: Oxygen Flask Combustion
(Iodine)
Reference Standard: British Pharmacopoeia (Appendix VIII C)

Objective: Quantify Iodine content to validate the theoretical 56.78%.

Reagents:

0.02M Sodium Thiosulfate (

).

Bromine solution (oxidizer).[2][3]

Potassium Iodide (KI).

Starch solution (indicator).

Step-by-Step Workflow:

Preparation: Weigh accurately ~20 mg of C₁₀H₁₁I₂NO₃ onto ashless filter paper. Wrap into a

"fuse" shape.

Combustion: Place 10 mL water + 2 mL 1M NaOH into a 500 mL Iodine flask. Flush with O₂

for 2 mins. Ignite the fuse and immediately insert the stopper.[2][4]

Safety: Hold flask firmly; ensure liquid seal.[2]

Absorption: Shake vigorously for 5 minutes until mist clears. The Iodine is absorbed as

Iodide/Iodate.[3]

Oxidation: Add excess Bromine solution to convert all Iodine species to Iodate (
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). Remove excess Bromine with formic acid.

Titration:

Add KI (excess) to release Iodine:

.

Titrate liberated Iodine with 0.02M

using starch near the endpoint (Blue

Colorless).

Calculation:

Each 1 mL of 0.02M

corresponds to 0.7450 mg of C₁₀H₁₁I₂NO₃.[2][3][4][5]

Reaction Pathway Diagram
Understanding the chemistry behind the analysis ensures troubleshooting capability.

C10H11I2NO3
(Organic Iodine) Combustion (O2) I2 + IO3-

(Mixed Species) Bromine Ox. IO3-
(Pure Iodate) Acid + KI 3 I2

(Amplified Signal)
Titration

(Thiosulfate) Quantification

Click to download full resolution via product page

Caption: Chemical transformation pathway during Oxygen Flask combustion.[2] The "Amplified

Signal" step (6x Iodine yield) ensures high sensitivity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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